Potassium (4-methylphenylsulfonamido)methyltrifluoroborate

• IUPAC Name: potassium;trifluoro-[[(4-methylphenyl)sulfonylamino]methyl]boranuide
• InChI: InChI=1S/C8H10BF3NO2S.K/c1-7-2-4-8(5-3-7)16(14,15)13-6-9(10,11)12;/h2-5,13H,6H2,1H3;/q-1;+1
• InChI Key: LOZVLEXNDMFSRY-UHFFFAOYSA-N
• Canonical SMILES: [B-](CNS(=O)(=O)C1=CC=C(C=C1)C)(F)(F)F.[K+]
• Molecular Formula: C8H10BF3KNO2S
• DSSTOX Substance ID: DTXSID00725509
• Molecular Weight: 291.14 g/mol
• CAS RN: 1286686-19-8

Description

Potassium (4-methylphenylsulfonamido)methyltrifluoroborate is a chemical compound with the molecular formula C8H10BF3KNO2S. It is used in various chemical reactions and has specific physical and chemical properties.

Synthesis Analysis

Potassium trifluoroborate salts are used as reagents for difficult alkyl transfers. They are used in the Suzuki-Miyaura cross-coupling reaction, which is a powerful means to effect this type of transformation. The organoboron reagents employed in this reaction can be prepared readily using a variety of routes and have a high compatibility with a broad range of functional groups.

Molecular Structure Analysis

The molecular structure of Potassium (4-methylphenylsulfonamido)methyltrifluoroborate is represented by the formula C8H10BF3KNO2S. More detailed structural information may be found in specific chemical databases or literature.

Chemical Reactions Analysis

Potassium trifluoroborate salts are used in the Suzuki-Miyaura cross-coupling reaction. This reaction employs trialkylboranes as the nucleophilic partner. Many effective protocols have been established and optimized for the cross-coupling of trialkylboranes with various types of electrophilic partners.

Physical And Chemical Properties Analysis

The physical and chemical properties of Potassium (4-methylphenylsulfonamido)methyltrifluoroborate include its molecular weight, density, melting point, and boiling point. More detailed property information can be found in specific chemical databases or literature.

Scientific Research Applications

Potassium in Agriculture and Plant Nutrition

• Research emphasizes the critical role of potassium (K) in agriculture, highlighting its impact on plant physiology, nutrition, and crop quality. The need for basic and applied research on potassium in soils and its role in mitigating stress situations for crops is underlined, suggesting that potassium is vital for good crop quality and stress resistance (Römheld & Kirkby, 2010).
• Studies on potassium solubilizing bacteria (KSB) show their ability to convert insoluble potassium to soluble forms, indicating an alternative to chemical fertilizers and highlighting the significance of microbial interactions in agriculture (Etesami, Emami, & Alikhani, 2017).

Environmental and Pollution Treatment

• The environmental degradation of polyfluoroalkyl chemicals, which are structurally similar to "Potassium (4-methylphenylsulfonamido)methyltrifluoroborate," is a concern due to their persistence and potential for bioaccumulation. Research into microbial degradation pathways offers insights into managing these pollutants (Liu & Avendaño, 2013).

Future Directions

Potassium trifluoroborate salts, including Potassium (4-methylphenylsulfonamido)methyltrifluoroborate, are being explored for their potential use in various chemical reactions. Their stability and compatibility with a broad range of functional groups make them promising reagents for future chemical synthesis.